Cas no 1805436-43-4 (Ethyl 3-bromo-5-(difluoromethyl)-4-methylpyridine-2-carboxylate)

• Product Name: Ethyl 3-bromo-5-(difluoromethyl)-4-methylpyridine-2-carboxylate
• CAS No: 1805436-43-4
• MF: C₁₀H₁₀BrF₂NO₂
• MW: 294.092709064484
• CID: 4864009
• Update Time: 2025-07-18

Ethyl 3-bromo-5-(difluoromethyl)-4-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-5-(difluoromethyl)-4-methylpyridine-2-carboxylate

• Inchi： 1S/C10H10BrF2NO2/c1-3-16-10(15)8-7(11)5(2)6(4-14-8)9(12)13/h4,9H,3H2,1-2H3
• InChI Key： QLDIHLHJWMMEFM-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OCC)=NC=C(C(F)F)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-bromo-5-(difluoromethyl)-4-methylpyridine-2-carboxylate

Recent Advances in the Application of Ethyl 3-bromo-5-(difluoromethyl)-4-methylpyridine-2-carboxylate (CAS: 1805436-43-4) in Chemical Biology and Pharmaceutical Research

Ethyl 3-bromo-5-(difluoromethyl)-4-methylpyridine-2-carboxylate (CAS: 1805436-43-4) is a pyridine derivative that has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential as a key intermediate in drug discovery. This compound features a bromo-substituent at the 3-position and a difluoromethyl group at the 5-position, which make it a valuable building block for the synthesis of more complex molecules. Recent studies have explored its applications in the development of novel therapeutic agents, particularly in the areas of kinase inhibitors and antimicrobial compounds.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of Ethyl 3-bromo-5-(difluoromethyl)-4-methylpyridine-2-carboxylate as a precursor in the synthesis of selective JAK3 inhibitors. The researchers utilized the bromo-substituent for Suzuki-Miyaura cross-coupling reactions, enabling the introduction of various aryl and heteroaryl groups. The resulting compounds exhibited potent inhibitory activity against JAK3, with IC50 values in the low nanomolar range, highlighting the potential of this scaffold in the treatment of autoimmune diseases.

In another significant development, a research group at the University of California reported the use of this compound in the synthesis of novel antimicrobial agents targeting bacterial topoisomerases. The difluoromethyl group was found to enhance the metabolic stability of the resulting compounds, while the ester functionality allowed for further derivatization. The lead compound from this series showed broad-spectrum activity against both Gram-positive and Gram-negative pathogens, with minimal cytotoxicity against mammalian cells.

The synthetic accessibility of Ethyl 3-bromo-5-(difluoromethyl)-4-methylpyridine-2-carboxylate has also been a subject of recent optimization efforts. A 2024 publication in Organic Process Research & Development described an improved large-scale synthesis of this compound, achieving a 78% overall yield through a streamlined four-step process. This advancement is particularly important for facilitating its broader application in medicinal chemistry campaigns.

From a mechanistic perspective, computational studies have provided insights into the electronic properties of this compound that contribute to its reactivity. Density functional theory (DFT) calculations revealed that the difluoromethyl group exerts a significant electron-withdrawing effect, which activates the pyridine ring for nucleophilic aromatic substitution reactions at the 2-position. This understanding has guided the design of more efficient synthetic routes for its derivatives.

Looking forward, the unique structural features of Ethyl 3-bromo-5-(difluoromethyl)-4-methylpyridine-2-carboxylate continue to inspire new applications in drug discovery. Current research efforts are exploring its use in PROTAC (proteolysis targeting chimera) design and as a fluorinated bioisostere in CNS-targeted compounds. The compound's CAS number (1805436-43-4) has become increasingly prevalent in patent applications, indicating growing commercial interest in its pharmaceutical applications.